Cas no 46843-47-4 (Benzenamine, 4,4'-[methylenebis(oxy)]bis-)

• Product Name: Benzenamine, 4,4'-[methylenebis(oxy)]bis-
• CAS No: 46843-47-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 324119
• PubChem ID: 60234
• Update Time: 2025-04-19

Benzenamine, 4,4'-[methylenebis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,4'-[methylenebis(oxy)]bis-
• 4-[(4-aminophenoxy)methoxy]aniline
• 4,4'-(methylenebis(oxy))dianiline
• ZRZCNDIPIZYLSC-UHFFFAOYSA-N
• 1,1-bis(4-aminophenoxy)methane
• 1,1-bis[4-aminophenoxy]methane
• 46843-47-4
• SCHEMBL1352501
• DTXSID80275653

• Inchi： 1S/C13H14N2O2/c14-10-1-5-12(6-2-10)16-9-17-13-7-3-11(15)4-8-13/h1-8H,9,14-15H2
• InChI Key： ZRZCNDIPIZYLSC-UHFFFAOYSA-N
• SMILES： O(COC1C=CC(=CC=1)N)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.5Ų